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Compound of Interest

Compound Name: Dipotassium adipate

CAS No.: 19147-16-1

Cat. No.: B108050

Get Quote

Abstract
Dipotassium adipate (K₂C₆H₈O₄), the potassium salt of adipic acid, is a crucial excipient and

food additive (E357) used primarily as an acidity regulator and buffering agent in

pharmaceutical formulations, beverages, and food products.[1][2] Its function in maintaining pH

is critical for product stability, efficacy, and shelf-life.[1] Therefore, the accurate and precise

quantification of dipotassium adipate is a non-negotiable aspect of quality control and

regulatory compliance. This guide provides a detailed exploration of robust analytical

methodologies for its determination, tailored for researchers, quality control analysts, and

formulation scientists. We will delve into the foundational principles, provide step-by-step

protocols, and compare the utility of classical titrimetry against modern chromatographic

techniques like HPLC and GC-MS.

Physicochemical Properties of Dipotassium Adipate
A foundational understanding of the analyte's properties is essential for robust method

development.
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Property Value Reference

Chemical Formula K₂C₆H₈O₄ [2]

Molar Mass 222.32 g/mol [2]

IUPAC Name Dipotassium hexanedioate [2][3]

Appearance
Fine, white, odorless

crystalline powder
[1]

Synonyms Potassium adipate, E357 [2][3][4]

Solubility Soluble in water

pH (1% aq. solution) Typically 7.5 - 9.5 [1]

Method Selection: A Strategic Overview
The choice of an analytical method is dictated by the specific requirements of the analysis,

including the sample matrix, required sensitivity, available instrumentation, and desired

throughput. Adipic acid itself, the parent acid of the salt, is a non-volatile, weakly acidic

compound with no significant UV chromophore, which presents unique analytical

considerations.[4][5]

The following decision-making framework can guide the selection of the most appropriate

technique.
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Start: Define Analytical Goal

What is the primary goal?

What is the sample matrix?

Raw Material

Simple

Finished Product (e.g., liquid, solid dosage)

ComplexBulk Assay / Purity (>99%)

Assay

Low Concentration in Complex Matrix (e.g., Formulation)

Quantification

Trace/Impurity Analysis (ng/g level)

Trace Analysis

Method 1: Non-Aqueous Titrimetry Method 2: Ion-Pair RP-HPLCMethod 3: GC-MS (with Derivatization)

Click to download full resolution via product page

Caption: Decision tree for selecting an analytical method.

Method 1: Non-Aqueous Acid-Base Titrimetry for
Assay and Purity
Principle: This method is the gold standard for the assay of bulk drug substances and

excipients due to its high precision and accuracy. Dipotassium adipate, being the salt of a

weak acid (adipic acid, pKa₁=4.41, pKa₂=5.41) and a strong base (KOH), behaves as a base in

a non-aqueous environment.[4] It can be directly titrated with a strong acid, such as perchloric

acid, in a suitable non-aqueous solvent like glacial acetic acid. The non-aqueous environment

prevents the interference of water and sharpens the titration endpoint. The endpoint is typically
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detected potentiometrically. This approach is a fundamental and widely accepted method for

salt analysis in pharmacopeial contexts.[6]

Experimental Protocol:

Reagent Preparation:

0.1 N Perchloric Acid (HClO₄) in Glacial Acetic Acid: Purchase standardized or prepare by

diluting 8.5 mL of 70% perchloric acid to 1000 mL with glacial acetic acid. Allow the

solution to stand for 24 hours. Standardize against primary standard potassium hydrogen

phthalate (KHP).

Glacial Acetic Acid: ACS grade or higher.

Sample Preparation:

Accurately weigh approximately 250 mg of Dipotassium Adipate into a clean, dry 150 mL

beaker.

Add 50 mL of glacial acetic acid and stir with a magnetic stirrer until the sample is

completely dissolved. Gentle warming may be required.

Titration Procedure:

Immerse a calibrated pH electrode (suitable for non-aqueous titration) into the sample

solution.

Titrate the solution with the standardized 0.1 N perchloric acid, recording the millivolt (mV)

or pH readings against the volume of titrant added.

The endpoint is the point of maximum inflection on the titration curve (determined by the

first or second derivative).

Perform a blank titration using 50 mL of glacial acetic acid and subtract the blank volume

from the sample titration volume.

Calculation:
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The reaction stoichiometry is K₂C₆H₈O₄ + 2HClO₄ → H₂C₆H₈O₄ + 2KClO₄. Two moles of

perchloric acid react with one mole of dipotassium adipate.

% Assay = ( (V_sample - V_blank) * N_HClO4 * (Molar Mass_DPA / 2) ) / (W_sample * 10)

V = Volume of titrant in mL

N = Normality of HClO₄ titrant

Molar Mass_DPA = 222.32 g/mol

W = Weight of sample in mg

Typical Performance Characteristics:

Parameter Specification Rationale

Application Assay of raw material
High precision needed for

purity assessment.

Accuracy (Recovery) 98.0% - 102.0%

Ensures unbiased

measurement of the true

value.

Precision (%RSD) ≤ 1.0%

Demonstrates the consistency

and reproducibility of the

method.

Method 2: Ion-Pair Reversed-Phase HPLC for
Formulations
Principle: For quantifying dipotassium adipate in complex matrices like pharmaceutical

formulations, High-Performance Liquid Chromatography (HPLC) offers superior selectivity.

Since the adipate anion lacks a strong UV chromophore, detection at low UV wavelengths

(e.g., 205-215 nm) is necessary. To achieve good retention of the highly polar dicarboxylate

anion on a nonpolar reversed-phase (C18) column, an ion-pairing agent is added to the mobile

phase. A common ion-pairing agent is a quaternary ammonium salt, such as
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tetrabutylammonium hydroxide (TBAOH), which pairs with the anionic adipate, forming a

neutrally charged, more hydrophobic complex that can be retained and separated.[7]

Sample & Standard Preparation

HPLC Analysis

Data Processing

Prepare Stock & Working
Standards of Dipotassium Adipate

Filter sample through
0.45 µm syringe filter

Accurately weigh and dissolve
sample in Mobile Phase

Inject onto HPLC System

Isocratic Separation on C18 Column
with Ion-Pairing Mobile Phase

UV Detection at 210 nm

Integrate Peak Area
of Adipate Anion

Construct Calibration Curve
(Peak Area vs. Concentration)

Quantify Sample Concentration
from Calibration Curve
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Caption: General workflow for HPLC analysis of dipotassium adipate.

Experimental Protocol:

Instrumentation and Conditions:

HPLC System: Quaternary pump, autosampler, column oven, UV/PDA detector.

Column: C18, 5 µm, 4.6 x 150 mm (e.g., YMC Pack Pro C18).[7]

Mobile Phase: 20 mM Potassium Phosphate buffer with 5 mM Tetrabutylammonium

Hydroxide (TBAOH), pH adjusted to 6.5 with phosphoric acid / Acetonitrile (85:15 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 210 nm.

Injection Volume: 20 µL.

Standard and Sample Preparation:

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of dipotassium adipate
reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with

mobile phase.

Calibration Standards: Prepare a series of working standards (e.g., 10, 50, 100, 250, 500

µg/mL) by diluting the stock solution with the mobile phase.

Sample Preparation: Accurately weigh a portion of the sample (e.g., crushed tablet, liquid

formulation) expected to contain ~25 mg of dipotassium adipate into a 100 mL

volumetric flask. Add ~70 mL of mobile phase, sonicate for 15 minutes, dilute to volume,

and mix well. Filter the solution through a 0.45 µm PVDF syringe filter before injection.

Analysis and Quantification:
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Inject the standards to establish a calibration curve.

Inject the sample preparations.

Quantify the adipate peak in the sample by comparing its peak area to the calibration

curve.

Typical Performance Characteristics:

Parameter Typical Value
Reference (Analogous
Compounds)

Linearity Range 10 - 500 µg/mL [8]

Correlation Coefficient (r²) > 0.998 [8][9]

LOD / LOQ ~1 µg/mL / ~5 µg/mL [8]

Accuracy (Recovery) 98.0% - 102.0% [10]

Precision (%RSD) < 2.0% [8][10]

Method 3: GC-MS for Trace-Level Quantification
Principle: For trace-level quantification, such as in migration studies from packaging materials

or biomarker analysis, Gas Chromatography coupled with Mass Spectrometry (GC-MS)

provides unparalleled sensitivity and specificity.[9] Since dipotassium adipate is a non-volatile

salt, a crucial derivatization step is required to convert it into a volatile compound. Silylation,

using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common and

effective method. This reaction replaces the acidic protons of the corresponding adipic acid

with trimethylsilyl (TMS) groups, creating a volatile TMS-ester that can be readily analyzed by

GC.[11] The mass spectrometer provides definitive identification based on the compound's

mass spectrum and allows for highly sensitive quantification using selected ion monitoring

(SIM).
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Sample Preparation

GC-MS Analysis

Data Processing

Liquid-Liquid or Solid-Phase
Extraction (SPE) of Adipate

Acidify to form Adipic Acid

Evaporate solvent to dryness

Derivatize with BSTFA
(e.g., 70°C for 30 min)

Inject onto GC System

Separate on Capillary Column
(e.g., DB-5ms)

Electron Ionization (EI)

Mass Detection (Scan or SIM mode)

Integrate Characteristic Ion Peak

Quantify using Internal Standard
(e.g., Labeled Adipic Acid)

Report Trace Concentration
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Caption: Workflow for trace analysis by GC-MS with derivatization.
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Experimental Protocol:

Instrumentation and Conditions:

GC-MS System: Gas chromatograph with a capillary column inlet, coupled to a mass

spectrometer (e.g., single quadrupole).

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Program: Initial 80°C hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

Injector: Splitless mode, 250°C.

MS Source Temp: 230°C.

MS Quad Temp: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition: Selected Ion Monitoring (SIM) of characteristic ions for the adipate-TMS

derivative.

Sample Preparation and Derivatization:

Extraction: Extract the adipate from the sample matrix using an appropriate technique

(e.g., ethyl acetate extraction for aqueous samples).[11] For complex matrices, Solid

Phase Extraction (SPE) may be required.[9]

Internal Standard: Spike the sample with an internal standard (e.g., deuterated adipic acid)

prior to extraction.

Derivatization: Evaporate the extract to dryness under a stream of nitrogen. Add 100 µL of

a silylating agent (e.g., BSTFA with 1% TMCS) and 100 µL of pyridine. Cap the vial and

heat at 70°C for 30 minutes.

Analysis: Cool the sample and inject 1 µL into the GC-MS.
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Typical Performance Characteristics:

Parameter Typical Value
Reference (Adipate
Esters/Metabolites)

Linearity Range 5 - 1000 ng/g [9]

Correlation Coefficient (r²) > 0.998 [9]

LOD / LOQ Low ng/g (ppb) range [9][10][12]

Accuracy (Recovery) 85% - 115% [9][11]

Precision (%RSD) < 15% [9]

Summary and Method Comparison
Feature

Non-Aqueous
Titrimetry

Ion-Pair RP-HPLC
GC-MS with
Derivatization

Principle
Acid-Base

Neutralization

Chromatographic

Separation

Chromatographic

Separation with MS

Primary Application
Purity assay of bulk

material

Quantification in

formulations

Trace analysis,

migration studies

Sensitivity Low (mg range)
Moderate (µg/mL

range)

Very High (ng/g

range)

Specificity Low (titrates all bases)
High (separates from

excipients)

Very High (mass-

based identification)

Sample Prep Simple dissolution
Moderate (dissolution,

filtration)

Complex (extraction,

derivatization)

Throughput Low
High (with

autosampler)
Moderate

Cost/Complexity Low Moderate High
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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